Cas no 98870-11-2 (Guanosine,3'-azido-3'-deoxy-)

• Product Name: Guanosine,3'-azido-3'-deoxy-
• CAS No: 98870-11-2
• MF: C₁₀H₁₂N₈O₄
• MW: 308.253479957581
• CID: 802097
• PubChem ID: 135438476
• Update Time: 2025-04-19

Guanosine,3'-azido-3'-deoxy- Chemical and Physical Properties

Names and Identifiers

• Guanosine,3'-azido-3'-deoxy-
• 2-amino-9-[(2R,3R,4S,5S)-4-azido-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
• 3'-Azido-3'-deoxyguanosine
• 98870-11-2
• 2-amino-9-[(2R,3R,4S,5S)-4-azido-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purin-6-one
• 2-AMINO-9-[(2R,3R,4S,5S)-4-AZIDO-3-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-1H-PURIN-6-ONE
• SCHEMBL16840866
• A858358
• 3'-azido-3'deoxy-guanosine
• 6H-Purin-6-one, 2-amino-9-(3-azido-3-deoxy-beta-D-ribofuranosyl)-1,9-dihydro-
• DTXSID90468812
• UVOJLWIUDJJXHQ-DXTOWSMRSA-N

• Inchi： 1S/C10H12N8O4/c11-10-14-7-5(8(21)15-10)13-2-18(7)9-6(20)4(16-17-12)3(1-19)22-9/h2-4,6,9,19-20H,1H2,(H3,11,14,15,21)/t3-,4-,6-,9-/m1/s1
• InChI Key： UVOJLWIUDJJXHQ-DXTOWSMRSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC(N)=NC1=2)=O)O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 308.09815089g/mol
• Monoisotopic Mass: 308.09815089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 149Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 3'-deoxyribonucleosides